Cas no 93153-24-3 (Tridecanenitrile,2,2-dimethyl-13-(methylsulfonyl)-)

• Product Name: Tridecanenitrile,2,2-dimethyl-13-(methylsulfonyl)-
• CAS No: 93153-24-3
• MF: C₁₆H₃₁NO₂S
• MW: 301.487843751907
• CID: 818578
• PubChem ID: 345610
• Update Time: 2025-04-19

Tridecanenitrile,2,2-dimethyl-13-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Tridecanenitrile,2,2-dimethyl-13-(methylsulfonyl)-
• 2,2-dimethyl-13-methylsulfonyltridecanenitrile
• NSC403317
• DTXSID10323191
• 93153-24-3
• NSC-403317

• Inchi： 1S/C16H31NO2S/c1-16(2,15-17)13-11-9-7-5-4-6-8-10-12-14-20(3,18)19/h4-14H2,1-3H3
• InChI Key： LTKBGMCLKWWCMG-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCCCC(C#N)(C)C)(=O)=O

Computed Properties

• Exact Mass: 301.20755041g/mol
• Monoisotopic Mass: 301.20755041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.3Ų